Cas no 4606-15-9 (Benzeneacetic acid,propyl ester)

Benzeneacetic acid,propyl ester Properties

Names and Identifiers

• Benzeneacetic acid,propyl ester
• propyl 2-phenylacetate
• 2-phenylacetic acid n-propyl ester
• n-propyl phenylacetate
• phenyl-acetic acid propyl ester
• Phenyl-essigsaeure-propylester
• Propyl benzeneacetate
• Propyl phenylacetate
• phenylacetic acid propyl ester
• NSC 6579
• Benzeneacetic acid propyl ester
• propyl phenylacetate
• +Expand

• MDL： MFCD32206218
• InChIKey： GXXFZZLGPFNITM-UHFFFAOYSA-N
• Inchi： 1S/C11H14O2/c1-2-8-13-11(12)9-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• SMILES： CCCOC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 178.099
• Heavy Atom Count: 13
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.18230
• PSA: 26.30000
• Refractive Index: n20/D 1.492(lit.)
• Boiling Point: 244 ºC
• Flash Point: 102 ºC
• FEMA: 2955 | PROPYL PHENYLACETATE
• Color/Form: Colorless liquid
• Density: 1.016

Benzeneacetic acid,propyl ester Security Information

• WGK Germany：3

Benzeneacetic acid,propyl ester Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%